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Compound of Interest

Compound Name: 3-(Methylthio)aniline

Cat. No.: B157570

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 3-(Methylthio)aniline. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical Profile and Hazards

3-(Methylthio)aniline (CAS No: 1783-81-9) is a combustible liquid that is harmful if swallowed,
toxic in contact with skin, and may cause skin and serious eye irritation.[1][2] It is also harmful
to aquatic life with long-lasting effects.[3] Inhalation of vapors or mists may cause respiratory
irritation and can be damaging to health, with prolonged exposure potentially leading to
headaches, nausea, and loss of consciousness.[3]

Quantitative Hazard Data
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Hazard Classification Category GHS Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]
o H312: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin[2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A/ 2 o
Irritation irritation
Specific target organ toxicity — H335: May cause respiratory
] Category 3 L
single exposure irritation
Hazardous to the Aquatic o
) H412: Harmful to aquatic life
Environment, Long-term Category 3

Hazard

with long lasting effects[3]

Physical and Chemical Properties

Property Value

Molecular Formula C7HONS[1]

Molecular Weight 139.22 g/mol

Boiling Point 163-165 °C @ 16 mmHg

Density 1.13 g/mL at 25 °C

Flash Point >110 °C (>230 °F)[1]

Appearance Colorless to light orange to yellow clear liquid
Odor Unpleasant[1]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to mitigate the risks associated with handling 3-

(Methylthio)aniline. The following table summarizes the recommended PPE.
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Body Part Recommended Protection Standard/Specification

OSHA 29 CFR 1910.133 or

Eyes/Face Safety goggles or faceshield[4
Y ¥ 9098 o European Standard EN166[5]

Chemical-resistant gloves
_ (Neoprene recommended),
Skin EN 374 (for gloves)[3]
Overalls or lab coat, Safety

footwear[3]

Air-purifying respirator with
Respirat organic vapor cartridge (and NIOSH/MSHA or European
espirator
P Y particulate filter if aerosols are Standard EN 149 approved|[5]

generated)[6]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is paramount for safety.
1. Preparation and Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood.[7]

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[8]

 Inspect all PPE for integrity before use.

» Have spill control materials (e.g., sand, earth, vermiculite) readily available.[3]
2. Donning PPE:

e Don a lab coat or overalls.

o Put on safety footwear.

o Wear chemical-resistant gloves (Neoprene is a suitable option). Ensure gloves are clean and

dry before use.[3]
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o Wear safety goggles. If there is a splash risk, a face shield should also be worn.[4]

 If working outside of a fume hood or if there is a risk of inhalation, wear a properly fitted
respirator.

3. Handling the Chemical:

e Avoid direct contact with the skin, eyes, and clothing.[7]

e Do not eat, drink, or smoke in the handling area.

e Avoid generating mists or vapors.[2]

o Keep containers tightly closed when not in use.[8]

e Avoid contact with incompatible materials such as strong oxidizing agents.[8]

4. Post-Handling:

e Wash hands and any exposed skin thoroughly with soap and water after handling.

o Carefully remove and decontaminate reusable PPE after use.

o Contaminated disposable gloves should be replaced and disposed of as chemical waste.[3]
o Contaminated clothing should be removed immediately and washed before reuse.[2]
Emergency Procedures

Spill Response:

o Evacuate non-essential personnel from the spill area and move upwind.[3]

o Wear full protective clothing, including respiratory protection.[3]

e Prevent the spill from entering drains or waterways.[3]

o Contain the spill using inert absorbent materials like sand, earth, or vermiculite.[3]
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» Collect the absorbed material into labeled containers for proper disposal.[3]
o Decontaminate the spill area.
First Aid Measures:

 In case of skin contact: Immediately remove all contaminated clothing and flush the skin with
running water and soap.[3] Seek medical attention if irritation occurs.[3]

 In case of eye contact: Immediately flush the eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[3] Seek medical attention.

« If inhaled: Remove the person from the contaminated area to fresh air.[3] If not breathing,
give artificial respiration. Seek immediate medical attention.

« If swallowed: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[5]

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[3]
e Waste Collection:

o Collect waste 3-(Methylthio)aniline and contaminated materials (e.g., absorbent pads,
gloves) in a designated, properly labeled, and sealed container.

o Storage:

o Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials.

e Disposal:
o Dispose of the chemical waste through a licensed and approved waste disposal company.

o DO NOT discharge into sewers or waterways.[3]
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Workflow Diagram

Safe Handling and Disposal Workflow for 3-(Methylthio)aniline
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Caption: Workflow for safe handling and disposal of 3-(Methylthio)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-(Methylthio)aniline, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

e 2. tcichemicals.com [tcichemicals.com]

o 3. datasheets.scbt.com [datasheets.scbt.com]

e 4. solutions.covestro.com [solutions.covestro.com]
» 5. fishersci.com [fishersci.com]

e 6. OSHA Technical Manual (OTM) - Section VIII: Chapter 1 | Occupational Safety and Health
Administration [osha.gov]

e 7. aksci.com [aksci.com]
8. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-
(Methylthio)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157570#personal-protective-equipment-for-handling-
3-methylthio-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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